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Compound of Interest

Compound Name: Grandiuvarin A

Cat. No.: B13412439 Get Quote

A comprehensive head-to-head comparison between Grandiuvarin A and Gastrodin could not

be conducted due to the absence of scientific literature and experimental data on a compound

named "Grandiuvarin A." Extensive searches have yielded no information on its chemical

structure, origin, or biological activities, suggesting it may be a lesser-known, potentially

misidentified, or non-existent compound in current public research databases.

Therefore, this guide will focus on providing a detailed overview of Gastrodin, a well-

researched compound with a wide array of documented therapeutic properties. This

information is intended for researchers, scientists, and drug development professionals to

understand its biological effects and the experimental methodologies used to evaluate them.

Gastrodin: A Profile
Gastrodin is a phenolic glycoside and the primary bioactive component isolated from the

rhizome of the orchid Gastrodia elata.[1][2][3] Traditionally used in Chinese medicine,

Gastrodin has garnered significant scientific interest for its diverse pharmacological effects.[3]

Physicochemical Properties of Gastrodin
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Property Value Reference

Chemical Formula C₁₃H₁₈O₇ [2][3]

Molar Mass 286.28 g/mol [3][4]

IUPAC Name

(2R,3S,4S,5R,6S)-2-

(hydroxymethyl)-6-[4-

(hydroxymethyl)phenoxy]oxan

e-3,4,5-triol

[3][4]

CAS Number 62499-27-8 [3]

Solubility

Soluble in water, methanol,

and ethanol. Insoluble in

chloroform and ether.

[2]

Key Biological Activities of Gastrodin
Gastrodin has been extensively studied for its neuroprotective, anti-inflammatory, and

anticonvulsant properties, among others.

Neuroprotective Effects
Gastrodin has demonstrated significant potential in protecting against neuronal damage and

cognitive decline in various models of neurological disorders.[1][2] Its neuroprotective

mechanisms are multifaceted and involve the modulation of several signaling pathways.

Experimental Protocol: Assessment of Neuroprotective Effects in a Model of Cerebral Ischemia

Animal Model: Induce focal cerebral ischemia in rodents (e.g., rats or mice) via middle

cerebral artery occlusion (MCAO).

Treatment: Administer Gastrodin (intravenously or intraperitoneally) at various doses at the

onset of reperfusion.

Infarct Volume Measurement: After 24-48 hours, sacrifice the animals and section the brains.

Stain the sections with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.

Quantify the infarct volume using image analysis software.
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Neurological Deficit Scoring: Evaluate motor and sensory function using a standardized

neurological deficit scoring system at various time points post-ischemia.

Histological Analysis: Perform Nissl staining to assess neuronal survival and morphology in

the penumbra region.

Biochemical Assays: Measure markers of oxidative stress (e.g., malondialdehyde,

superoxide dismutase) and apoptosis (e.g., caspase-3 activity, Bax/Bcl-2 ratio) in brain tissue

homogenates.

Signaling Pathway: Gastrodin's Neuroprotective Mechanism

Gastrodin has been shown to exert its neuroprotective effects by modulating pathways such as

the PI3K/Akt signaling cascade, which is crucial for cell survival and proliferation.
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Caption: Gastrodin promotes neuronal survival by activating the PI3K/Akt pathway.

Anti-inflammatory Activity
Gastrodin exhibits potent anti-inflammatory effects by inhibiting the production of pro-

inflammatory mediators.[1][5]

Experimental Protocol: Evaluation of Anti-inflammatory Effects in Lipopolysaccharide (LPS)-

stimulated Microglia

Cell Culture: Culture microglial cells (e.g., BV-2 cell line) in appropriate media.

Treatment: Pre-treat the cells with varying concentrations of Gastrodin for 1-2 hours.
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Stimulation: Stimulate the cells with LPS (a potent inflammatory agent).

Nitric Oxide (NO) Assay: Measure the production of nitric oxide in the culture supernatant

using the Griess reagent.

Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-1β,

and IL-6 in the supernatant using ELISA kits.

Western Blot Analysis: Analyze the expression and phosphorylation of key inflammatory

signaling proteins like NF-κB and MAPKs in cell lysates.

Signaling Pathway: Gastrodin's Anti-inflammatory Mechanism

Gastrodin can suppress the inflammatory response by inhibiting the NF-κB signaling pathway,

a central regulator of inflammation.
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Caption: Gastrodin inhibits LPS-induced inflammation by blocking NF-κB activation.

Anticonvulsant Effects
Gastrodin has been reported to possess anticonvulsant properties, making it a potential

candidate for epilepsy treatment.[2]

Experimental Protocol: Assessment of Anticonvulsant Activity using the Pentylenetetrazol

(PTZ)-induced Seizure Model

Animal Model: Use mice or rats for the study.
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Treatment: Administer Gastrodin at different doses via intraperitoneal injection.

Seizure Induction: After a specific pre-treatment time (e.g., 30-60 minutes), inject a

convulsive dose of PTZ.

Behavioral Observation: Observe the animals for the onset of myoclonic jerks and

generalized tonic-clonic seizures. Record the latency to the first seizure and the seizure

severity score.

Electroencephalogram (EEG) Recording: In a subset of animals, implant electrodes to record

cortical EEG activity to monitor epileptiform discharges.

Experimental Workflow: Anticonvulsant Activity Screening
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Caption: Workflow for evaluating the anticonvulsant effect of Gastrodin.

Conclusion
Gastrodin is a promising natural compound with a well-documented profile of neuroprotective,

anti-inflammatory, and anticonvulsant activities. The lack of available data on "Grandiuvarin A"

prevents a direct comparison. Researchers interested in the therapeutic potential of natural

products for neurological and inflammatory disorders will find a wealth of information on

Gastrodin to guide their future studies. Further investigation into the precise molecular

mechanisms of Gastrodin will continue to unveil its full therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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